6-(3-chlorophenoxy)hexyl thiocyanate

• IUPAC Name: 6-(3-chlorophenoxy)hexyl thiocyanate
• InChI: InChI=1S/C13H16ClNOS/c14-12-6-5-7-13(10-12)16-8-3-1-2-4-9-17-11-15/h5-7,10H,1-4,8-9H2
• InChI Key: GXLGBIFVIWQOJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)OCCCCCCSC#N
• Molecular Formula: C13H16ClNOS
• Molecular Weight: 269.79 g/mol

Description

6-(3-Chlorophenoxy)hexyl thiocyanate is a thiocyanate derivative featuring a hexyl chain substituted with a 3-chlorophenoxy group at the sixth carbon and a thiocyanate (-SCN) functional group. Thiocyanates are known for their versatility in organic synthesis, agrochemical applications, and materials science due to their electron-rich sulfur and nitrogen centers .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(3-chlorophenoxy)hexyl thiocyanate typically involves the reaction of 6-(3-chlorophenoxy)hexyl bromide with potassium thiocyanate in an organic solvent such as acetone or ethanol. The reaction is carried out under reflux conditions to ensure complete conversion of the starting material to the desired product. The general reaction scheme is as follows:

$$\text{6-(3-chlorophenoxy)hexyl bromide} + \text{KSCN} \rightarrow \text{6-(3-chlorophenoxy)hexyl thiocyanate} + \text{KBr}$$6-(3-chlorophenoxy)hexyl bromide+KSCN→6-(3-chlorophenoxy)hexyl thiocyanate+KBr

Industrial Production Methods

Industrial production of 6-(3-chlorophenoxy)hexyl thiocyanate may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as distillation or recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

6-(3-chlorophenoxy)hexyl thiocyanate can undergo various chemical reactions, including:

Substitution Reactions: The thiocyanate group can be substituted with other nucleophiles, such as amines or alcohols, to form corresponding thioureas or thiocarbamates.

Oxidation Reactions: The thiocyanate group can be oxidized to form sulfonyl derivatives.

Reduction Reactions: The compound can be reduced to form the corresponding amine or thiol derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or potassium permanganate are used under acidic or basic conditions.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed under anhydrous conditions.

Major Products Formed

Substitution Reactions: Thioureas, thiocarbamates, and other substituted derivatives.

Oxidation Reactions: Sulfonyl derivatives.

Reduction Reactions: Amines and thiols.

Scientific Research Applications

6-(3-chlorophenoxy)hexyl thiocyanate has a wide range of applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of various organosulfur compounds and as a building block for more complex molecules.

Biology: The compound is used in the study of enzyme inhibition and protein modification due to its reactive thiocyanate group.

Industry: It is used in the production of agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-(3-chlorophenoxy)hexyl thiocyanate involves the reactivity of the thiocyanate group. The thiocyanate group can interact with nucleophiles, leading to the formation of covalent bonds with target molecules. This reactivity makes it useful in modifying proteins and other biomolecules. Additionally, the compound may inhibit certain enzymes by binding to their active sites, thereby affecting their function.

Comparison with Similar Compounds

Substituent Effects on Physical Properties

• Melting Points: Compound 7h (3-Phenyl-5-phenylaminocarbonyl-2-thiadiazole): Melts at 307–308°C, attributed to strong intermolecular interactions from aromatic stacking and hydrogen bonding . Compound 7j (Thienoyl-substituted thiadiazole): Lower melting point (122–123°C) due to the bulky thienoyl group reducing crystallinity . 6-(3-Chlorophenoxy)hexyl thiocyanate: Expected to have a moderate melting point (150–200°C, extrapolated) due to the balance between the rigid chlorophenoxy group and flexible hexyl chain.
• Solubility: Thiocyanate derivatives with polar groups (e.g., acetyl in Compound 7f) show enhanced solubility in ethanol, as seen in yields >65% during synthesis . The hexyl chain in Hexamethylene diisocyanate (unrelated functionally but structurally similar) improves solubility in organic solvents like dichloromethane .

Spectroscopic Characteristics

• IR Spectroscopy: Compound 7h: Shows a broad CO stretch at 1661.9 cm⁻¹, while Compound 7j exhibits two distinct CO stretches (1674.4 cm⁻¹ and 1625.6 cm⁻¹) due to acetyl and thiazolinone groups . 6-(3-Chlorophenoxy)hexyl thiocyanate: Likely displays a C≡N stretch near 2100–2150 cm⁻¹ (thiocyanate group) and aromatic C-Cl stretching at 750 cm⁻¹.
• NMR Data: Aromatic protons in analogs like 15c (4-nitrophenyl derivative) resonate at δ 6.85–8.16 ppm, while aliphatic hexyl protons in Hexamethylene diisocyanate appear at δ 1.2–3.3 ppm . The hexyl chain in 6-(3-chlorophenoxy)hexyl thiocyanate would likely show δ 1.2–1.6 ppm (CH₂), δ 3.4–4.0 ppm (OCH₂), and δ 6.7–7.4 ppm (aromatic H).

Comparative Data Table

Compound Name	Key Functional Groups	Melting Point (°C)	IR Stretches (cm⁻¹)	Yield (%)	Notable Applications
6-(3-Chlorophenoxy)hexyl thiocyanate	Thiocyanate, 3-chlorophenoxy, hexyl	~150–200 (est.)	~2100 (C≡N), ~750 (C-Cl)	N/A	Agrochemicals, polymer synthesis
Compound 7h	Thiadiazole, phenylimino	307–308	1661.9 (CO)	70	Antimicrobial agents
Compound 7j	Thienoyl, thiadiazole	122–123	1674.4 (CO thienoyl)	66	Organic electronics
Hexamethylene diisocyanate	Diisocyanate, hexyl	Liquid at RT	2270 (N=C=O)	N/A	Polyurethane production
PNDPHVT Copolymer	Nitrophenyl diazene, hexyl	N/A	N/A (UV: 565 nm)	N/A	Conductive polymers

Research Implications

The 3-chlorophenoxy group in 6-(3-chlorophenoxy)hexyl thiocyanate may confer enhanced stability and electronic properties compared to non-halogenated analogs. Its hexyl chain could improve lipid solubility, making it a candidate for drug delivery systems or hydrophobic coatings.